Cas no 1513991-01-9 ({1-2-(propan-2-yl)phenylcyclohexyl}methanamine)
1513991-01-9 structure
Product Name:{1-2-(propan-2-yl)phenylcyclohexyl}methanamine
CAS No:1513991-01-9
MF:C16H25N
MW:231.376404523849
CID:5806347
PubChem ID:96805747
Update Time:2024-01-13
{1-2-(propan-2-yl)phenylcyclohexyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-2-(propan-2-yl)phenylcyclohexyl}methanamine
- EN300-1770525
- {1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine
- 1513991-01-9
-
- Inchi: 1S/C16H25N/c1-13(2)14-8-4-5-9-15(14)16(12-17)10-6-3-7-11-16/h4-5,8-9,13H,3,6-7,10-12,17H2,1-2H3
- InChI Key: VZOKOILQMJEZPO-UHFFFAOYSA-N
- SMILES: NCC1(C2C=CC=CC=2C(C)C)CCCCC1
Computed Properties
- Exact Mass: 231.198699802g/mol
- Monoisotopic Mass: 231.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
{1-2-(propan-2-yl)phenylcyclohexyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770525-0.05g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 0.05g |
$768.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-0.1g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 0.1g |
$804.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-0.25g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 0.25g |
$840.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-0.5g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 0.5g |
$877.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-1.0g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1770525-2.5g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 2.5g |
$1791.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-5.0g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1770525-10.0g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1770525-1g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 1g |
$914.0 | 2023-09-20 | ||
| Enamine | EN300-1770525-5g |
{1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine |
1513991-01-9 | 5g |
$2650.0 | 2023-09-20 |
{1-2-(propan-2-yl)phenylcyclohexyl}methanamine Related Literature
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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